N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C20H21N3O4/c1-4-25-17-10-9-15(11-14(17)3)19-20(23-27-22-19)21-18(24)12-26-16-8-6-5-7-13(16)2/h5-11H,4,12H2,1-3H3,(H,21,23,24)
• InChI Key: ZJQRSHOWFMIGBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NON=C2NC(=O)COC3=CC=CC=C3C)C

Description

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide is a complex organic compound with the molecular formula C20H21N3O4 and a molecular weight of 367.398 g/mol . This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and applications in medicinal chemistry.

Preparation Methods

The synthesis of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide involves multiple steps. The general synthetic route includes the formation of the oxadiazole ring followed by the attachment of the ethoxy and methylphenyl groups. The reaction conditions typically involve the use of reagents such as phosphorus oxychloride and potassium hydroxide . Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide undergoes various types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to fully elucidate these mechanisms .

Comparison with Similar Compounds

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(2-methylphenoxy)acetamide can be compared with other similar compounds, such as:

N-[7-Chloro-4-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]quinoline]-acetamide: This compound also contains an oxadiazole ring and exhibits similar biological activities.

1-[(4-ethoxy-3-methylphenyl)sulfonyl]-3-piperidinecarboxamide: Known for its biochemical and physiological effects, this compound shares structural similarities with this compound.